Cas no 167276-67-7 (Heptanediimidamide)

• Product Name: Heptanediimidamide
• CAS No: 167276-67-7
• MF: C₇H₁₆N₄
• MW: 156.228740692139
• CID: 110895
• PubChem ID: 4612841
• Update Time: 2025-04-18

Heptanediimidamide Chemical and Physical Properties

Names and Identifiers

• Heptanediimidamide
• 1,5-DIAMIDINOPENTANE
• (1Z,7E)-heptanediimidamide
• CHEMBL104907
• 167276-67-7
• DTXSID40404881
• AKOS006295193
• BDBM50032507

• Inchi： 1S/C7H16N4/c8-6(9)4-2-1-3-5-7(10)11/h1-5H2,(H3,8,9)(H3,10,11)
• InChI Key： BDXJXNZKZVXYJA-UHFFFAOYSA-N
• SMILES： NC(CCCCCC(=N)N)=N

Computed Properties

• Exact Mass: 156.13768
• Monoisotopic Mass: 156.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.7A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.18
• Boiling Point: 285.2°Cat760mmHg
• Flash Point: 126.3°C
• Refractive Index: 1.555
• PSA: 99.74